Thermal Rearrangement of 3-Allyloxy-1,2-benzisothiazole 1,1-Dioxides: an Unusual Inversion of Products of Sigmatropic [3,3]-Shift to Give the [1,3]-Isomers
Journal of Chemical Research, Synopses Pub Date: DOI: 10.1039/A906750G
Abstract
3-Allyloxy-1,2-benzisothiazole 1,1-dioxides 4 isomerize thermally to give [3,3]- and [1,3]-products 5, 6 of sigmatropic shift, of which the former reacts further to give solely the [1,3]-isomer.
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